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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589

An in-depth exploration of the synthesis, applications, and potential of 2-Bromo-4-
fluoroaniline as a pivotal building block in the pharmaceutical, agrochemical, and material
science industries.

Introduction

2-Bromo-4-fluoroaniline, a halogenated aromatic amine, has emerged as a critical
intermediate in the synthesis of a diverse array of complex organic molecules. Its unique
substitution pattern, featuring both bromine and fluorine atoms on the aniline ring, imparts
specific reactivity and electronic properties that are highly sought after in industrial organic
synthesis. This technical guide provides a comprehensive overview of the industrial
applications of 2-Bromo-4-fluoroaniline, with a focus on its role in the development of
pharmaceuticals, agrochemicals, and advanced materials. Detailed experimental protocols,
guantitative data, and process visualizations are presented to offer researchers, scientists, and
drug development professionals a thorough understanding of this versatile compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-4-fluoroaniline is presented in
the table below, providing essential data for its handling, storage, and use in chemical
reactions.
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Property Value

CAS Number 1003-98-1

Molecular Formula CeHsBrFN

Molecular Weight 190.02 g/mol

Appearance White or colorless to brown powder or liquid
Melting Point 41 °C

Boiling Point 221 °C

Density 1.67 g/mL at 25 °C

Purity > 98% (GC)

Synthesis of 2-Bromo-4-fluoroaniline

The efficient synthesis of 2-Bromo-4-fluoroaniline is crucial for its industrial applications.
Several synthetic routes have been developed, with the bromination of 4-fluoroaniline being
one of the most common and high-yielding methods.

Experimental Protocol: Synthesis of 2-Bromo-4-
fluoroaniline from 4-Fluoroaniline

Objective: To synthesize 2-Bromo-4-fluoroaniline via the bromination of 4-fluoroaniline using
N-bromosuccinimide (NBS).

Materials:

e 4-Fluoroaniline (1.0 equivalent)

e N-Bromosuccinimide (1.1 equivalents)
e N,N-Dimethylformamide (DMF)

e Dichloromethane (CH2Cl2)

o Ethyl acetate
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n-Hexane

Two-necked flask

Stirring device

Dropping funnel
Procedure:

e To a two-necked flask equipped with a stirring device, add 4-fluoroaniline (58.13 mmol) and
200 mL of distilled N,N-dimethylformamide (DMF).

e Dissolve N-bromosuccinimide (63.95 mmol) in DMF and add it slowly and dropwise to the
flask with continuous stirring.

e Monitor the reaction progress using thin-layer chromatography (TLC).
e Upon completion of the reaction, perform an extraction using dichloromethane (CHzCl2).

 Purify the crude product by column chromatography on silica gel using an eluent mixture of
ethyl acetate and n-hexane (1:4 ratio).

e The final product, 2-bromo-4-fluoroaniline, is obtained with a typical yield of 95%.[1][2]

N-Bromosuccinimide (NBS)
DMF

Click to download full resolution via product page

Synthesis Pathway:

Bromination

Synthesis of 2-Bromo-4-fluoroaniline.
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Industrial Applications

The strategic placement of the bromo and fluoro substituents on the aniline ring makes 2-
Bromo-4-fluoroaniline a versatile precursor for a variety of industrial products.

Pharmaceutical Industry

2-Bromo-4-fluoroaniline is a key building block in the synthesis of several active
pharmaceutical ingredients (APIs).[3] Its ability to participate in cross-coupling reactions, such
as Suzuki and Buchwald-Hartwig aminations, allows for the construction of complex molecular
architectures found in modern therapeutics.

a) Antihistamines: Fexofenadine

2-Bromo-4-fluoroaniline is utilized in the synthesis of fexofenadine, a non-sedating second-
generation antihistamine used to treat allergic rhinitis and urticaria.[3]

b) Antidepressants: Duloxetine

This compound also serves as an intermediate in the synthesis of duloxetine, a serotonin-
norepinephrine reuptake inhibitor (SNRI) for the treatment of depression and anxiety disorders.
[3] The use of 2-Bromo-4-fluoroaniline provides a cost-effective and efficient route for the
production of this widely prescribed medication.[3]

c) Kinase Inhibitors

Halogenated anilines are important precursors for ATP-binding site inhibitors in kinase-targeted
therapies for cancer. 2-Bromo-4-fluoroaniline derivatives have been investigated for their
potential as receptor tyrosine kinase (RTK) inhibitors.

Synthesis Workflow for Pharmaceutical Intermediates:
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Applications in Pharmaceutical Synthesis.

Agrochemical Industry

The unique electronic properties conferred by the halogen atoms in 2-Bromo-4-fluoroaniline
make it a valuable intermediate in the development of novel agrochemicals. It is used in the
synthesis of herbicides and pesticides with enhanced efficacy and selectivity. A related
compound, 2-Bromo-4-chloro-6-fluoroaniline, is noted for its utility in creating next-generation
agrochemicals with improved environmental profiles.

Quantitative Data for Agrochemical Applications:

Compound Derivative Application Efficacy Data
4-amino-3-chloro-5-fluoro-6-(4- Synergistic compositions
chloro-2-fluoro-3- o provide enhanced control of

o Herbicide ) o
methoxyphenyl)pyridine-2- undesirable vegetation in
carboxylic acid various crops.[4]
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Material Science

2-Bromo-4-fluoroaniline serves as a precursor for the synthesis of high-performance
polymers and specialty dyes.[5] The incorporation of this fluorinated building block can
enhance properties such as thermal stability, durability, and optical characteristics of the final
materials.[5]

a) High-Performance Polymers

The reactivity of the bromo and amino groups allows for the integration of 2-Bromo-4-
fluoroaniline into polymer backbones, leading to materials with tailored functionalities for
applications in advanced coatings and specialized plastics.[5]

b) Dyes and Pigments

In the dye industry, 2-Bromo-4-fluoroaniline is used to create colorants with specific
absorption and emission properties, contributing to vibrant and long-lasting colors in textiles
and paints.[5] The fluorine substituent can enhance the photostability and color fastness of the
dyes.

Key Synthetic Reactions and Protocols

The versatility of 2-Bromo-4-fluoroaniline stems from its ability to undergo a variety of
chemical transformations. Below are detailed protocols for key reactions that are fundamental
to its industrial applications.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Objective: To perform a Suzuki-Miyaura cross-coupling reaction using a bromo-fluoro-
substituted pyridine as a model for 2-Bromo-4-fluoroaniline reactivity.

Materials:
e 2-Bromo-4-fluoro-5-methylpyridine (1.0 mmol)
» Aryl/heteroaryl boronic acid (1.2 mmol)

o Palladium(ll) acetate [Pd(OACc)z] (2 mol%)
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Potassium carbonate (K2COs) (2.0 mmol)

Isopropanol

Deionized water

Reaction flask

Procedure:

e In a reaction flask, dissolve 2-Bromo-4-fluoro-5-methylpyridine (1.0 mmol), the
aryl/heteroaryl boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol) in a mixture of
isopropanol (5 mL) and deionized water (5 mL).

e Add palladium(ll) acetate (0.02 mmol) to the mixture.

e Heat the reaction mixture to 80 °C with vigorous stirring.

o Monitor the reaction progress by TLC or LC-MS.

e Upon completion, cool the reaction mixture to room temperature and perform a standard
agueous work-up.

e The crude product is purified by column chromatography on silica gel to yield the coupled
product. Reported yields for similar reactions are generally good to excellent.[6]

Experimental Workflow for Suzuki Coupling:

Heat to 80°C Monitor by
Add Pd(OAc)2 Hwith StirringHTLC/LC-MSHAqueOUS Work-up)—b(Column Chromatography)—b.

Click to download full resolution via product page

General workflow for Suzuki coupling.

Experimental Protocol: Buchwald-Hartwig Amination
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Objective: To perform a Buchwald-Hartwig amination for the formation of a C-N bond, a key
step in the synthesis of many nitrogen-containing compounds.

Materials:

Aryl halide (e.g., 2-Bromo-4-fluoroaniline) (1.0 equivalent)
e Amine (1.2 equivalents)

o Palladium catalyst (e.g., Pdz(dba)s) (1-2 mol%)

e Ligand (e.g., XPhos) (2-4 mol%)

o Base (e.g., NaOtBu) (1.4 equivalents)

e Anhydrous solvent (e.g., Toluene)

e Schlenk tube

Procedure:

e To an oven-dried Schlenk tube, add the aryl halide, amine, base, palladium catalyst, and
ligand.

o Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

e Add the anhydrous solvent via syringe.

o Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.
e Monitor the reaction progress by TLC or LC-MS.

» Upon completion, cool the reaction to room temperature and quench with water.

o Extract the product with an organic solvent and dry the organic layer.

 Purify the crude product by column chromatography.
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Conclusion

2-Bromo-4-fluoroaniline is a highly valuable and versatile chemical intermediate with
significant industrial applications. Its unique structural features enable the efficient synthesis of
a wide range of products, from life-saving pharmaceuticals to high-performance materials and
effective agrochemicals. The synthetic methodologies detailed in this guide, particularly cross-
coupling reactions, highlight the broad utility of this compound. As research and development in
these sectors continue to advance, the demand for specialized building blocks like 2-Bromo-4-
fluoroaniline is expected to grow, further solidifying its importance in modern chemical
manufacturing. The provided data and protocols serve as a foundational resource for
professionals seeking to leverage the potential of this key chemical intermediate in their
research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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